Cas no 104599-38-4 (3-Bromo-5-nitro-1H-pyrazole)

3-Bromo-5-nitro-1H-pyrazole structure
3-Bromo-5-nitro-1H-pyrazole structure
Product Name:3-Bromo-5-nitro-1H-pyrazole
CAS No:104599-38-4
MF:C3H2BrN3O2
MW:191.970879077911
CID:1085966
PubChem ID:86337823
Update Time:2025-09-27

3-Bromo-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-nitro-1H-pyrazole
    • 104599-38-4
    • 3-BROMO-5-NITRO-2H-PYRAZOLE
    • 3-Bromo-5-nitropyrazole
    • AKOS022184641
    • SY275160
    • DB-413704
    • EN300-1915038
    • SCHEMBL3582886
    • 5-bromo-3-nitro-1H-pyrazole
    • SCHEMBL10002534
    • DB-366256
    • STL588215
    • CS-0456934
    • 1208314-00-4
    • MFCD23703002
    • G61173
    • Inchi: 1S/C3H2BrN3O2/c4-2-1-3(6-5-2)7(8)9/h1H,(H,5,6)
    • InChI Key: XLDXGRUDPFLMDL-UHFFFAOYSA-N
    • SMILES: BrC1C=C([N+](=O)[O-])NN=1

Computed Properties

  • Exact Mass: 190.93306
  • Monoisotopic Mass: 190.93304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74.5Ų

Experimental Properties

  • Density: 2.2±0.1 g/cm3
  • Boiling Point: 369.7±22.0 °C at 760 mmHg
  • Flash Point: 177.4±22.3 °C
  • PSA: 71.82
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Bromo-5-nitro-1H-pyrazole Security Information

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